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Compound of Interest

Compound Name: 4-Chloroaniline

Cat. No.: B138754

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Chloroaniline (CAS No: 106-47-8), a key intermediate in the synthesis of pharmaceuticals,
dyes, and pesticides.[1][2][3] The document details established physicochemical data, outlines
standardized experimental protocols for their determination, and presents a logical workflow for
these analytical procedures.

Physicochemical Data of 4-Chloroaniline

4-Chloroaniline, with the chemical formula CICeHsNHz2, is a pale yellow or white crystalline
solid at room temperature.[2][4][5][6] Its physical properties are critical for handling, process
development, and quality control in a research and manufacturing setting. The melting and
boiling points are fundamental indicators of purity. Pure crystalline compounds typically exhibit
a sharp melting point, whereas impurities tend to depress the melting point and broaden its
range.[7][8]

The experimentally determined melting and boiling points for 4-Chloroaniline from various
sources are summarized below.
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Property Value (°C) Value (°F) Source(s)

Melting Point 66 - 69 151 - 156 [9]

67 - 70 153 - 158 [1][2][10][11]

69.5 157.1 [1][2][4]

70.0 158 [12]

69 - 72.5 156.2 - 162.5 [13]

72,5 162.5 [3][6]

AL
230.5 446.9 [15]

Note: The slight variations in reported values can be attributed to differences in experimental

conditions and the purity of the sample.

Experimental Protocols

Accurate determination of melting and boiling points is essential for compound identification

and purity assessment.[8] The following sections describe standard laboratory procedures for

these measurements.

This method relies on heating a small sample in a capillary tube within a calibrated apparatus

and observing the temperature range over which the solid-to-liquid phase transition occurs.

Apparatus:

Glass capillary tubes (sealed at one end)

Calibrated thermometer

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Sample of 4-Chloroaniline (finely powdered)
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Procedure:

e Sample Preparation: A small amount of dry, finely powdered 4-Chloroaniline is introduced
into the open end of a glass capillary tube.[16] The tube is then tapped gently to pack the
sample into the sealed end, achieving a sample height of 2-3 mm.[17]

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus, adjacent to the thermometer bulb to ensure thermal equilibrium.[17]

e Heating: The apparatus is heated at a steady, rapid rate until the temperature is
approximately 15-20°C below the expected melting point of 4-Chloroaniline.[17]

o Measurement: The heating rate is then reduced significantly to about 1-2°C per minute.[18]
This slow rate is critical for an accurate reading.

» Data Recording: Two temperatures are recorded to define the melting range:
o T1: The temperature at which the first droplet of liquid becomes visible.[8][17]

o T2: The temperature at which the entire sample has completely melted into a clear liquid.
[81[17]

o Purity Assessment: A narrow melting range (e.g., 0.5-1°C) is indicative of a pure compound.
A broad range suggests the presence of impurities.[8]

This micro-method is suitable for determining the boiling point of small quantities of a
substance. The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure.[19][20]

Apparatus:

Thiele tube

High-boiling point liquid (e.g., mineral oil or liquid paraffin)

Small test tube (fusion tube)

Glass capillary tube (sealed at one end)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b138754?utm_src=pdf-body
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/product/b138754?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Calibrated thermometer
e Bunsen burner or hot plate
Procedure:

o Sample Preparation: The 4-Chloroaniline sample is placed in the small test tube to a depth
of about 1-2 cm.

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed (open end
down) into the liquid in the test tube.[19]

o Apparatus Assembly: The test tube is attached to the thermometer using a rubber band or
wire. The assembly is then clamped inside a Thiele tube containing mineral oil, ensuring the
sample is below the oil level.[19]

e Heating: The side arm of the Thiele tube is gently and continuously heated.[19] This design
promotes uniform heating of the oil via convection currents.

o Observation: As the temperature rises, air trapped in the capillary tube will escape. As the
liquid's boiling point is reached and exceeded, a rapid and continuous stream of bubbles will
emerge from the capillary's open end.[19][20]

o Measurement: Once a steady stream of bubbles is observed, the heat source is removed.
The apparatus is allowed to cool slowly.

» Data Recording: The boiling point is the temperature at which the bubbling stops and the
liquid is drawn back into the capillary tube.[19] This indicates that the vapor pressure of the
sample is equal to the atmospheric pressure.

Visualization of Analytical Workflow

The logical flow for the determination and verification of the physical properties of 4-
Chloroaniline is illustrated below. This workflow outlines the key stages from sample
preparation to final data analysis.
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Workflow for Physicochemical Property Determination

4-Chloroaniline Sample

Melting Point Determi)n)a@n Boiling Point Determination
1. Pack Sample 1. Place Sample & Inverted
in Capillary Tube Capillary in Test Tube
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3. Observe & Record 3. Cool & Record Temp.
Melting Range (T1-T2) (Liquid Enters Capillary)
AN

Data Analysis &
Purity Assessment

Click to download full resolution via product page

Caption: Workflow for determining melting and boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laimer & Data Validity:

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide
rate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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